4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both pyridine and pyrimidine rings. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications.
Mechanism of Action
The mechanism of action of 4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine is not fully understood. However, several studies have suggested that the compound may exert its effects by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anticancer and anti-inflammatory effects. The compound has been shown to induce apoptosis in cancer cells and to inhibit the production of pro-inflammatory cytokines. It has also been studied for its potential effects on neuronal function and has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine is its potent activity against cancer cells and its potential as an anti-inflammatory agent. However, one of the limitations of the compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine. One area of research could focus on the development of more efficient synthesis methods for the compound. Another area of research could focus on the development of novel formulations of the compound that improve its solubility and bioavailability. Additionally, further studies could be conducted to investigate the potential applications of the compound in other fields such as neurodegenerative diseases and autoimmune disorders.
Synthesis Methods
The synthesis of 4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine has been reported in several studies. One of the most common methods involves the reaction of 2-chloro-4-ethylpyridine-3-carbaldehyde with 3-aminopyridine in the presence of a catalyst such as potassium carbonate. The resulting intermediate is then reacted with 6-chloropyrimidine-4-ol to yield the final product.
Scientific Research Applications
4-Ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine has been studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry. The compound has been shown to exhibit potent activity against several cancer cell lines and has been studied as a potential anticancer agent. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
4-ethyl-2-pyridin-2-yl-6-pyridin-3-yloxypyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O/c1-2-12-10-15(21-13-6-5-8-17-11-13)20-16(19-12)14-7-3-4-9-18-14/h3-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZGXQCGDEWRDAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C2=CC=CC=N2)OC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.